1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23ClN2O3/c1-2-27-19-6-4-3-5-18(19)23-20(25)15-11-13-24(14-12-15)21(26)16-7-9-17(22)10-8-16/h3-10,15H,2,11-14H2,1H3,(H,23,25)
• InChI Key: PQOUMJNOOISUMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide, also known as CHEB, is a chemical compound that has gained interest in scientific research due to its potential medicinal properties. This compound belongs to the class of piperidine carboxamides and has a molecular formula of C21H24ClN2O3.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has also been shown to have analgesic properties by reducing pain sensitivity. In addition, it has been found to have antitumor properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production. 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one limitation of using 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions for research on 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an analgesic for chronic pain management. Further research is also needed to fully understand the mechanism of action of 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide involves the reaction between 4-chlorobenzoyl chloride and N-(2-ethoxyphenyl) piperidine-4-carboxamide in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and is usually carried out under reflux conditions. The resulting product is then purified by column chromatography to obtain pure 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide.

Scientific Research Applications

1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has been studied extensively in scientific research due to its potential medicinal properties. It has been found to have a variety of biological activities such as anti-inflammatory, analgesic, and antitumor properties. 1-(4-chlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has also been shown to have a potential therapeutic effect on diseases such as Alzheimer's and Parkinson's.